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Abstract
This technical guide provides a comprehensive overview of Ruthenium Trinitrate (Ru(NO₃)₃),

a significant, albeit often transient, compound in ruthenium chemistry. While the discovery of

the element ruthenium dates back to the 19th century, the specific isolation and

characterization of its simple trinitrate salt are less documented, with the compound primarily

serving as a crucial intermediate in the synthesis of more stable ruthenium complexes, notably

Ruthenium Nitrosyl Nitrate (Ru(NO)(NO₃)₃). This document details the known methodologies

for the in-situ synthesis of Ruthenium Trinitrate solutions, presents available quantitative data,

and illustrates the key synthetic pathways. The information is intended to support researchers

and professionals in chemistry and drug development in understanding and utilizing this

reactive ruthenium species.

Introduction and Discovery
The history of Ruthenium Trinitrate is intrinsically linked to the discovery of the element

Ruthenium itself. Karl Ernst Claus, a Russian scientist of Baltic German ancestry, is credited

with the discovery of ruthenium in 1844 at Kazan State University. He named the element after

"Ruthenia," the Latin name for Russia. In the ensuing years, the chemical properties of

ruthenium and its various compounds were extensively investigated.
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While a specific date or individual credited with the "discovery" of Ruthenium Trinitrate is not

well-documented, its existence as a chemical entity, Ruthenium(3+) trinitrate, is recognized

with the CAS Number 15825-24-8. It is understood to have been identified and characterized

through the systematic study of ruthenium's reactions with nitric acid. In many documented

synthetic procedures, Ruthenium Trinitrate is not isolated as a stable solid but is generated in

solution as a precursor for other ruthenium compounds. Its primary role in modern chemistry is

as a key intermediate in the production of Ruthenium Nitrosyl Nitrate, a widely used catalyst

and precursor for various ruthenium-based materials.

Physicochemical Properties
Quantitative data for pure, isolated Ruthenium Trinitrate is limited due to its nature as a

reactive intermediate. The following tables summarize the available data for Ruthenium
Trinitrate and, for comparative purposes, the more extensively characterized Ruthenium

Nitrosyl Nitrate.

Table 1: Chemical Identification of Ruthenium Nitrate Compounds

Property Ruthenium Trinitrate Ruthenium Nitrosyl Nitrate

Chemical Name Ruthenium(III) nitrate Ruthenium(III) nitrosyl nitrate

CAS Number 15825-24-8 34513-98-9

Molecular Formula Ru(NO₃)₃ Ru(NO)(NO₃)₃

Molecular Weight 287.08 g/mol 317.09 g/mol

Table 2: Physical Properties of Ruthenium Nitrate Compound Solutions

Property
Ruthenium Trinitrate
Solution

Ruthenium Nitrosyl Nitrate
Solution

Appearance Acidic aqueous solution Deep red-brown solution[1]

Solubility Soluble in nitric acid Miscible with cold water[1]

Density Not well-documented ~1.07 g/mL at 25 °C
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Experimental Protocols: Synthesis of Ruthenium
Trinitrate Solution
The most documented method for the synthesis of Ruthenium Trinitrate is through the

oxidation of a ruthenium source to the volatile Ruthenium Tetroxide (RuO₄), which is

subsequently absorbed into a nitric acid solution. The following protocol is a generalized

procedure based on methodologies described in patent literature.

Objective: To prepare an acidic solution of Ruthenium Trinitrate (Ru(NO₃)₃).

Materials:

Ruthenium-containing material (e.g., spent catalyst, ruthenium powder)

Ozone (O₃) / Air mixture or other suitable oxidizing agent

Concentrated Nitric Acid (HNO₃)

Fluidized bed reactor or similar apparatus for gas-solid reactions

Gas absorption bottles (scrubbers)

Heating and temperature control system

Fume hood and appropriate personal protective equipment (PPE)

Procedure:

Preparation of Ruthenium Source:

If using a spent catalyst, it is typically dried and calcined at elevated temperatures (e.g.,

450 °C) to remove organic residues.

The solid material is then ground into a fine powder to increase the surface area for

reaction.

Formation of Ruthenium Tetroxide (RuO₄):
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The powdered ruthenium source is placed in a fluidized bed reactor.

A mixed gas of ozone and air is passed through the reactor at an elevated temperature

(e.g., 620-650 °C). This oxidizes the ruthenium to the highly volatile Ruthenium Tetroxide

(RuO₄).

The chemical equation for this step, starting from metallic ruthenium, is: Ru(s) + 2O₂(g) →

RuO₄(g)

Absorption of Ruthenium Tetroxide in Nitric Acid:

The gas stream containing RuO₄ is passed through a series of gas absorption bottles

containing a nitric acid solution (e.g., 45-60 wt.%).

The temperature of the nitric acid solution is maintained at approximately 75 °C to facilitate

the reaction.

Ruthenium Tetroxide reacts with nitric acid to form an acidic solution of Ruthenium
Trinitrate. The simplified reaction can be represented as: 2RuO₄(g) + 16HNO₃(aq) →

2Ru(NO₃)₃(aq) + 8H₂O(l) + 5O₂(g) + 10NO₂(g)

Confirmation of Ruthenium Trinitrate Solution:

The resulting solution in the absorption bottles is an acidic solution containing Ruthenium
Trinitrate. The concentration of the solution will depend on the initial amount of ruthenium

and the volume of the nitric acid used.

This solution is typically used directly in the next step for the synthesis of Ruthenium

Nitrosyl Nitrate.

Synthesis of Ruthenium Nitrosyl Nitrate from
Ruthenium Trinitrate
The Ruthenium Trinitrate solution produced is a direct precursor to the more stable

Ruthenium Nitrosyl Nitrate.

Procedure:
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Reaction with Nitrite:

The acidic solution of Ruthenium Trinitrate is transferred to a reaction vessel (e.g., a

three-necked round bottom flask).

Solid sodium nitrite (NaNO₂) is slowly added to the solution with stirring.

The mixture is heated to reflux for a period of 1 to 8 hours.

The reaction proceeds according to the following equation: Ru(NO₃)₃(aq) + 2NaNO₂(s) +

2HNO₃(aq) → Ru(NO)(NO₃)₃(aq) + 2NaNO₃(aq) + NO₂(g) + H₂O(l)

Isolation (Optional):

The resulting Ruthenium Nitrosyl Nitrate can be extracted from the aqueous solution using

an organic solvent like diethyl ether.

Evaporation of the solvent yields the solid product.

Visualization of Synthetic Pathways
The following diagrams illustrate the logical workflow for the synthesis of Ruthenium Trinitrate
and its subsequent conversion to Ruthenium Nitrosyl Nitrate.

Ruthenium Source
(e.g., Spent Catalyst, Ru Powder)

Ruthenium Tetroxide (RuO₄)
(gas)

Oxidation (O₃/Air, >600°C) Ruthenium Trinitrate
(Ru(NO₃)₃ in HNO₃ solution)

Absorption in HNO₃ (~75°C) Ruthenium Nitrosyl Nitrate
(Ru(NO)(NO₃)₃)

+ NaNO₂ / HNO₃

(Reflux)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Ruthenium Trinitrate solution and its

conversion.

Conclusion
Ruthenium Trinitrate, while not commonly isolated as a stable solid, is a pivotal intermediate

in ruthenium chemistry. Its in-situ synthesis from the oxidation of ruthenium sources followed by

absorption in nitric acid is a well-established, albeit industrially focused, procedure. This
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technical guide provides the foundational knowledge of its discovery context, synthesis

protocols, and its relationship with the more stable Ruthenium Nitrosyl Nitrate. A deeper

understanding of the properties and reactivity of Ruthenium Trinitrate is essential for the

advancement of ruthenium-based catalysis and the development of novel therapeutic agents.

Further research into the isolation and detailed characterization of pure Ruthenium Trinitrate
would be a valuable contribution to inorganic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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